Cas no 399001-29-7 (ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• CAS No: 399001-29-7
• MF: C₂₆H₂₇N₃O₆S
• MW: 509.574085474014
• CID: 5947557
• PubChem ID: 4259063
• Update Time: 2025-06-08

ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• ethyl 4-((4-((2-phenoxyphenyl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[[4-[[(2-phenoxyphenyl)amino]carbonyl]phenyl]sulfonyl]-, ethyl ester
• ethyl 4-{4-[(2-phenoxyphenyl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate
• SR-01000446143-1
• Ethyl 4-[4-[(2-phenoxyphenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• Oprea1_576750
• SR-01000446143
• F0834-1207
• AKOS024601025
• 399001-29-7

• Inchi： 1S/C26H27N3O6S/c1-2-34-26(31)28-16-18-29(19-17-28)36(32,33)22-14-12-20(13-15-22)25(30)27-23-10-6-7-11-24(23)35-21-8-4-3-5-9-21/h3-15H,2,16-19H2,1H3,(H,27,30)
• InChI Key： XNMMZTRLCNEXIR-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(S(C2=CC=C(C(NC3=CC=CC=C3OC3=CC=CC=C3)=O)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 509.16205676g/mol
• Monoisotopic Mass: 509.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• pka: 11.94±0.70(Predicted)

Additional information on ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate

Introduction to Ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 399001-29-7)

Ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate, a compound with the chemical identifier CAS No. 399001-29-7, represents a significant advancement in the realm of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's synthesis and pharmacological properties have been subjects of extensive research, particularly in the context of addressing complex biological pathways.

The molecular framework of Ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate is characterized by its complex arrangement of functional groups, including a piperazine core, a benzenesulfonyl moiety, and an ethyl ester group. These components contribute to its unique chemical behavior and biological activity. The presence of a phenoxyphenyl group further enhances its structural complexity, making it a candidate for diverse pharmacological interactions.

Recent studies have highlighted the compound's potential in modulating key biological targets associated with neurological disorders. The piperazine ring, known for its role in central nervous system (CNS) drug design, interacts with various neurotransmitter receptors and ion channels. This interaction is pivotal in the development of drugs that aim to correct imbalances in neurotransmitter levels, which are often implicated in conditions such as depression, anxiety, and epilepsy.

The benzenesulfonyl group in the molecule contributes to its binding affinity with specific enzymes and receptors. Research indicates that this moiety can influence the activity of enzymes involved in pain perception and inflammation, making the compound a promising candidate for therapeutic applications in these areas. Additionally, the ethyl ester group provides a site for metabolic modification, which can be exploited to enhance drug bioavailability and reduce toxicity.

In vitro studies have demonstrated that Ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate exhibits significant inhibitory effects on certain enzymes linked to cancer cell proliferation. The benzenesulfonyl group has been identified as a key player in disrupting the signaling pathways that drive tumor growth. This finding aligns with the growing interest in developing targeted therapies that selectively inhibit cancer-related enzymatic activities without affecting normal cellular processes.

The compound's phenoxyphenyl moiety has also been investigated for its potential role in modulating immune responses. Preclinical data suggest that it can interact with immune receptors, thereby influencing inflammatory processes. This capability makes it a valuable asset in the development of immunomodulatory drugs that could be used to treat autoimmune diseases and chronic inflammatory conditions.

The synthesis of Ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, minimizing byproduct formation and improving overall efficiency. These advancements underscore the importance of innovative synthetic strategies in pharmaceutical research.

The pharmacokinetic properties of this compound have been thoroughly evaluated through preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The ethyl ester group has been found to influence its metabolic clearance rate, which is critical for determining dosing regimens and minimizing potential side effects.

Future research directions include exploring the compound's potential as an intermediate in the synthesis of more complex derivatives with enhanced pharmacological properties. The versatility of its molecular structure allows for modifications that could lead to novel therapeutic agents with improved efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications.

In conclusion, Ethyl 4-{4-(2-phenoxyphenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 399001-29-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents targeting neurological disorders, cancer, and inflammatory conditions. Continued research efforts will be crucial in unlocking its full potential and bringing forth innovative treatments that address unmet medical needs.